Cas no 85430-28-0 (2,5-Dimethyl-3-methoxybenzyl alcohol)

• Product Name: 2,5-Dimethyl-3-methoxybenzyl alcohol
• CAS No: 85430-28-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5003840
• Update Time: 2025-06-28

2,5-Dimethyl-3-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-methoxybenzyl alcohol

• Inchi： 1S/C10H14O2/c1-7-4-9(6-11)8(2)10(5-7)12-3/h4-5,11H,6H2,1-3H3
• InChI Key： VJGHYWMUWYYDFS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(CO)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Additional information on 2,5-Dimethyl-3-methoxybenzyl alcohol

2,5-Dimethyl-3-methoxybenzyl Alcohol: A Comprehensive Overview of Synthesis, Applications, and Research Advances

2,5-Dimethyl-3-methoxybenzyl alcohol (CAS No. 85430-28-0) is a multifunctional organic compound with significant potential in pharmaceutical and chemical research. As a derivative of phenol with functional groups, this molecule exhibits unique chemical properties that make it a promising candidate for various applications. Recent studies have highlighted its role in drug development, material science, and bioactive compound synthesis, underscoring the importance of understanding its molecular structure and biological activity.

The 2,5-Dimethyl-3-methoxybenzyl alcohol molecule features a benzene ring substituted with methoxy and methyl groups, along with a hydroxyl group at the para position. This structural configuration contributes to its solubility in polar solvents and its ability to form hydrogen bonds, which are critical for its interactions with biological targets. Researchers have demonstrated that the methoxy group enhances the molecule's stability, while the hydroxyl group plays a key role in its reactivity during chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient production of 2,5-Dimethyl-3-methoxybenzyl alcohol through catalytic methods. A 2023 study published in *Organic & Biomolecular Chemistry* reported the use of transition-metal catalysts to achieve high yields in the synthesis of this compound. This method not only reduces the environmental impact of the process but also improves the scalability of production, making it more viable for industrial applications. The integration of green chemistry principles in its synthesis is a notable trend in modern pharmaceutical research.

In the field of drug development, 2,5-Dimethyl-3-methyloxybenzyl alcohol has shown potential as a precursor for bioactive molecules. A 2024 study in *Journal of Medicinal Chemistry* explored its use in the synthesis of anti-inflammatory agents. The molecule's ability to modulate lipid metabolism and reduce oxidative stress has been linked to its therapeutic potential. Researchers have also investigated its role in the development of antidiabetic compounds, highlighting its versatility in pharmaceutical applications.

One of the most promising applications of 2,5-Dimethyl-3-methoxybenzyl alcohol is in the formulation of topical treatments. A 2023 clinical trial published in *Pharmaceutical Research* demonstrated its efficacy in reducing skin inflammation when incorporated into topical formulations. The molecule's low toxicity and favorable skin penetration properties make it an attractive candidate for dermatological applications. Ongoing studies are exploring its potential in treating chronic skin conditions such as eczema and psoriasis.

From a chemical perspective, the 2,5-Dimethyl-3-methoxybenzyl alcohol molecule's reactivity is influenced by its functional groups. The methoxy group stabilizes the molecule, while the hydroxyl group facilitates its participation in condensation reactions. This dual functionality has led to its use in the synthesis of polymers and coatings, where its ability to form cross-links is highly valued. Recent innovations in polymer science have leveraged this property to develop biodegradable materials with controlled release properties.

Another area of interest is the molecule's role in the development of agrochemicals. A 2024 review in *Pesticide Science* highlighted its potential as a herbicide component. The compound's ability to inhibit plant enzymes involved in growth regulation has been studied extensively. Researchers are exploring its use in sustainable agriculture, where its low environmental impact aligns with the goals of eco-friendly farming practices.

From a pharmacological standpoint, the 2,5-Dimethyl-3-methoxybenzyl alcohol molecule's interactions with biological systems are being investigated for its potential in treating metabolic disorders. A 2023 study in *Endocrinology* found that the compound can enhance insulin sensitivity in vitro. This discovery has sparked interest in its application for managing type 2 diabetes, with further clinical trials planned to validate its efficacy in human subjects.

Recent advancements in analytical chemistry have improved the detection and quantification of 2,5-Dimethyl-3-methoxybenzyl alcohol in complex matrices. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been optimized to ensure accurate identification of the compound in pharmaceutical and environmental samples. These methods are crucial for quality control in drug manufacturing and for monitoring its presence in biological systems.

The molecule's potential in nanotechnology is also being explored. A 2024 study in *Nano Letters* demonstrated its use in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic properties. The ability of 2,5-Dimethyl-3-methoxybenzyl alcohol to coordinate with metal ions has opened new avenues for its application in catalysis and sensor development. This interdisciplinary approach highlights the molecule's adaptability to diverse scientific fields.

Despite its promising applications, the 2,5-Dimethyl-3-methoxybenzyl alcohol molecule's potential toxicity must be carefully evaluated. A 2023 risk assessment study in *Toxicology and Applied Pharmacology* found that the compound exhibits low acute toxicity in animal models. However, long-term exposure studies are needed to fully understand its safety profile, especially in industrial and pharmaceutical contexts.

Overall, the 2,5-Dimethyl-3-methoxybenzyl alcohol molecule represents a significant area of research with broad implications across multiple disciplines. Its unique chemical properties and versatile applications continue to drive innovation in pharmaceutical, chemical, and material sciences. As research progresses, further insights into its mechanisms of action and potential uses are expected to emerge, solidifying its role as a valuable compound in modern scientific advancements.